Cas no 52560-89-1 (5-(2-Sulfanylidene-3H-1,3-thiazol-4-yl)thiophene-2-carboxamide)

• Product Name: 5-(2-Sulfanylidene-3H-1,3-thiazol-4-yl)thiophene-2-carboxamide
• CAS No: 52560-89-1
• MF: C₈H₆N₂OS₃
• MW: 242.341037273407
• CID: 368185
• PubChem ID: 4270131
• Update Time: 2025-04-19

5-(2-Sulfanylidene-3H-1,3-thiazol-4-yl)thiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-(2-Thioxo-2,3-dihydrothiazol-4-yl)thiophene-2-carboxamide
• 2-Thiophenecarboxamide,5-(2,3-dihydro-2-thioxo-4-thiazolyl)-
• 5-(2-MERCAPTOTHIAZOL-4-YL)THIOPHENE-2-CARBOXAMIDE
• 5-(2-sulfanylidene-3H-1,3-thiazol-4-yl)thiophene-2-carboxamide
• 5-(2,3-Dihydro-2-thioxo-4-thiazolyl)-2-thiophenecarboxamide
• NSC 317939
• NSC-317939
• MFCD11040250
• NSC317939
• BS-48832
• CS-0179307
• SCHEMBL11821279
• DTXSID90401421
• 52560-89-1
• 5-(2-Sulfanylidene-2,3-dihydro-1,3-thiazol-4-yl)thiophene-2-carboxamide
• 5-(2-Mercapto-thiazol-4-yl)-thiophene-2-carboxylic acid amide
• E79138
• AKOS015900678
• 5-(3-METHOXY-PHENYL)-PENTA-2,4-DIENOICACID
• 5-(2-Sulfanylidene-3H-1,3-thiazol-4-yl)thiophene-2-carboxamide (Arotinolol Impurity)
• A857235
• 5-(2,3-Dihydro-2-thioxo-4-thiazolyl)-2-thiophenecarboxamide; NSC 317939
• 5-(2-Sulfanylidene-3H-1,3-thiazol-4-yl)thiophene-2-carboxamide

• Inchi： 1S/C8H6N2OS3/c9-7(11)6-2-1-5(14-6)4-3-13-8(12)10-4/h1-3H,(H2,9,11)(H,10,12)
• InChI Key： AMSLEHALZQXAOV-UHFFFAOYSA-N
• SMILES： S1C(C(N)=O)=CC=C1C1=CSC(N1)=S

Computed Properties

• Exact Mass: 241.96400
• Monoisotopic Mass: 241.964
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 4
• XLogP3: 1.4
• Topological Polar Surface Area: 141A^2

Experimental Properties

• Density: 1.63
• Melting Point: >236oC (dec.)
• Boiling Point: 471.1±55.0 °C at 760 mmHg
• Flash Point: 238.7±31.5 °C
• Refractive Index: 1.806
• Solubility: DMSO (Slightly), Methanol (Slightly)
• PSA: 151.26000
• LogP: 2.95950
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

5-(2-Sulfanylidene-3H-1,3-thiazol-4-yl)thiophene-2-carboxamide Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：-20°C Freezer

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives Thiophene carboxamides